molecular formula C17H24N2O3S B2610704 (Z)-N-(6-ethoxy-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)isobutyramide CAS No. 865174-37-4

(Z)-N-(6-ethoxy-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)isobutyramide

Cat. No.: B2610704
CAS No.: 865174-37-4
M. Wt: 336.45
InChI Key: BPWQLLVFXBYBOS-ZCXUNETKSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(Z)-N-(6-ethoxy-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)isobutyramide is a useful research compound. Its molecular formula is C17H24N2O3S and its molecular weight is 336.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

  • A study by Kulakov et al. (2016) demonstrated the synthesis of novel ylidene derivatives of tricyclic thiazolo[2,3-d][1,3,5]oxadiazocines, including the synthesis of mixtures of Z- and E-isomers, with the major Z-isomer being established through X-ray structural analysis (Kulakov et al., 2016).

Chemical Reactions and Applications

  • Zeng et al. (2018) conducted a study on the diastereoselective synthesis of spiro[pyrrolo[2,1-b][1,3]benzothiazole-3,5′-[1,3]thiazolo[3,2-b][1,2,4]triazol]-6′-ones, illustrating the use of (Z)-ylidene compounds in complex organic synthesis (Zeng et al., 2018).

Crystallography and Molecular Structure

  • The crystal and molecular structure of similar ylidene compounds were characterized by X-ray diffraction and SEM analysis in a study by Köysal et al. (2015), highlighting the importance of these compounds in crystallography and structural chemistry (Köysal et al., 2015).

Potential Therapeutic Applications

  • Research by Golota et al. (2015) on the synthesis of 4-thiazolidinone derivatives using ylidene compounds and their evaluation as non-steroidal anti-inflammatory drugs (NSAIDs) suggests potential therapeutic applications (Golota et al., 2015).

Development of Novel Pharmacophores

  • A study by Ugale et al. (2012) on the synthesis of quinazolino-benzothiazoles, which are related to ylidene compounds, demonstrated their use as anticonvulsant agents, suggesting the potential of these compounds in drug development (Ugale et al., 2012).

Future Directions

: Alswaiti, L. (2024). Decoding Public Policy Making: Unraveling the Variables and Analytical Questions for Systematic, Comprehensive Analysis. Journal of Public Policy and Administration, 9(1), 36–57. Link

Properties

IUPAC Name

N-[6-ethoxy-3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]-2-methylpropanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H24N2O3S/c1-5-21-10-9-19-14-8-7-13(22-6-2)11-15(14)23-17(19)18-16(20)12(3)4/h7-8,11-12H,5-6,9-10H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BPWQLLVFXBYBOS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOCCN1C2=C(C=C(C=C2)OCC)SC1=NC(=O)C(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H24N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

336.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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